4-[3-(Cyclopentylamino)-3-oxopropyl]benzenesulfonyl fluoride

• IUPAC Name: 4-[3-(cyclopentylamino)-3-oxopropyl]benzenesulfonyl fluoride
• InChI: InChI=1S/C14H18FNO3S/c15-20(18,19)13-8-5-11(6-9-13)7-10-14(17)16-12-3-1-2-4-12/h5-6,8-9,12H,1-4,7,10H2,(H,16,17)
• InChI Key: UCAQRDKCPKEVEO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CCC2=CC=C(C=C2)S(=O)(=O)F
• Molecular Formula: C14H18FNO3S
• Molecular Weight: 299.36 g/mol
• CAS No.: 2208968-95-8

Description

The compound “4-[3-(Cyclopentylamino)-3-oxopropyl]benzenesulfonyl fluoride” is a type of sulfonyl fluoride. Sulfonyl fluorides (SFs) have been identified and utilized in the realms of biology, pharmaceuticals, and functional molecules for their unique stability-reactivity balance. They are privileged motifs in the selective covalent interaction with context-specific amino acids or proteins for diverse applications.

Synthesis Analysis

The synthesis of sulfonyl fluorides often encounters challenges due to their reactivity. The most common method involves a chlorine–fluorine exchange of arenesulfonyl chloride in the presence of an aqueous solution of KF or KHF2. A more efficient system could be achieved with a phase transfer catalyst including KF and 18-crown-6-ether in acetonitrile.

Chemical Reactions Analysis

Sulfonyl fluorides are known for their low reactivity toward nucleophilic substitution and the exclusive heterolytic property. They can react with target proteins directly or via an intermediate.

Mechanism of Action

The mechanism of action of sulfonyl fluorides involves the formation of a covalent bond with the hydroxyl group of the active site serine residue to form a sulfonyl enzyme derivative. This derivative may be stable for long periods of time except at high pH.

Safety and Hazards

Sulfonyl fluorides can be harmful if swallowed and can cause severe skin burns and eye damage. They are also harmful to aquatic life. It’s important to handle them with care, using protective gloves, clothing, and eye/face protection.